Cas no 1851779-66-2 (5-(1-Methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-Methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1851779-66-2
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6491833
• PubChem ID: 130599168
• Update Time: 2025-10-29

5-(1-Methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1851779-66-2
• EN300-1832808
• 5-(1-methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one
• 5-(1-Methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C6H8N4O2/c1-10-3-4(8-9-10)5-2-7-6(11)12-5/h3,5H,2H2,1H3,(H,7,11)
• InChI Key： GQJVBAYMCSDIQP-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69Ų

Additional information on 5-(1-Methyl-1h-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one

5-(1-Methyl-1H-1,2,3-Triazol-4-yl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

5-(1-Methyl-1H-1,2,3-Triazol-4-yl)-1,3-Oxazolidin-2-one is a compound with the CAS number 1851779-66-2, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a 1,3-Oxazolidinone core, which is a five-membered ring containing an oxygen atom and a ketone group. Attached to this core is a triazole ring, specifically a methyl-substituted 1H-1,2,3-triazole, which adds functional diversity to the molecule.

The synthesis of 5-(1-Methyl-1H-1,2,3-Triazol-4-yl)-1,3-Oxazolidinone involves advanced methodologies such as click chemistry and nucleophilic substitution reactions. These methods allow for precise control over the molecular architecture and ensure high yields. The compound's stability and reactivity make it an attractive candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in medicinal chemistry. For instance, researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. The presence of the triazole ring confers unique electronic properties to the molecule, enabling it to interact with biological targets such as enzymes and receptors in novel ways.

In terms of applications, 5-(1-Methyl-1H-1,2,3-Triazol-4-yl)-1,3-Oxazolidinone has shown promise in the development of anti-inflammatory agents and anticancer drugs. Its ability to modulate key cellular pathways makes it a valuable tool in therapeutic research. Additionally, the compound's structural versatility allows for its use in designing prodrugs and drug delivery systems.

From an analytical standpoint, this compound has been extensively characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed its purity and structural integrity. Furthermore, computational studies have provided insights into its molecular interactions and potential binding affinities with biological macromolecules.

In conclusion, 5-(1-Methyl-1H-1,2,3-Triazol-4-yll)-1,3-Oxazolidinone (CAS No: 185177966) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial applications.